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Compound of Interest

Compound Name: 2,3-Divinylbutadiene

Cat. No.: B15401607 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the physical and chemical properties of 2,3-Divinylbutadiene
(CAS Number: 3642-21-5). It is important to note that publicly available experimental data for

this specific compound is exceptionally scarce. Consequently, this document provides a

combination of the limited available information and predicted properties based on the well-

understood chemistry of analogous conjugated dienes.

Core Properties of 2,3-Divinylbutadiene
Due to the limited experimental data, a comprehensive quantitative summary is not possible.

The table below outlines the fundamental identifiers for 2,3-Divinylbutadiene.

Property Value

Molecular Formula C₈H₁₀

CAS Number 3642-21-5

Further experimental values for properties such as molecular weight, density, boiling point,

melting point, and solubility are not readily available in surveyed literature.

Expected Physical and Chemical Properties
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Based on the behavior of structurally similar compounds, such as 2,3-dimethyl-1,3-butadiene,

the following characteristics for 2,3-Divinylbutadiene can be anticipated:

Physical Properties:

Appearance: Likely a colorless liquid at room temperature.

Solubility: Expected to be soluble in common organic solvents and insoluble in water, a

characteristic of non-polar hydrocarbons.

Chemical Properties:

Stability: As a conjugated diene, 2,3-Divinylbutadiene is likely to be reactive and may be

prone to polymerization, especially upon exposure to heat, light, or certain catalysts. For

stabilization during storage, an inhibitor such as butylated hydroxytoluene (BHT) might be

necessary.

Reactivity: The core of 2,3-Divinylbutadiene's chemistry lies in its conjugated diene

structure. This arrangement of alternating double and single bonds makes it a prime

candidate for several important organic reactions.

Key Chemical Reactions
The chemical behavior of 2,3-Divinylbutadiene is expected to be dominated by reactions

characteristic of conjugated dienes.

Diels-Alder Reaction
One of the most significant reactions for conjugated dienes is the [4+2] cycloaddition, or Diels-

Alder reaction. In this reaction, the diene reacts with a dienophile (an alkene or alkyne) to form

a six-membered ring. 2,3-Divinylbutadiene, with its central diene motif, would readily

participate in such reactions. The vinyl substituents at the 2 and 3 positions would influence the

electronic properties and steric hindrance of the reaction, potentially affecting reaction rates

and the stereochemistry of the resulting cyclohexene derivative.

Caption: General schematic of a Diels-Alder reaction involving 2,3-Divinylbutadiene.
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Polymerization
Similar to other butadiene derivatives, 2,3-Divinylbutadiene is expected to undergo

polymerization. This can occur via different mechanisms, including free-radical, anionic, or

cationic polymerization, to form polymers with a polybutadiene backbone and pendant vinyl

groups. These pendant vinyl groups could be sites for further chemical modification or cross-

linking.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis, purification, and analysis of 2,3-
Divinylbutadiene are not readily available in the public domain. General synthetic strategies

for 2,3-disubstituted butadienes often involve the dehydration of corresponding diols or

dehydrohalogenation of dihalides. However, without specific literature, these remain theoretical

approaches for this particular compound.

Safety and Handling
Specific safety and handling information for 2,3-Divinylbutadiene is not available. However,

based on analogous compounds like 1,3-butadiene and 2,3-dimethyl-1,3-butadiene, it should

be handled with caution. It is likely to be a flammable liquid and vapor. Appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn, and work

should be conducted in a well-ventilated area, such as a fume hood.

In conclusion, while 2,3-Divinylbutadiene is an interesting molecule from a structural

standpoint, there is a significant lack of empirical data concerning its physical and chemical

properties. The information presented here is largely based on established principles of organic

chemistry and data from related compounds. Further experimental investigation is required to

fully characterize this elusive diene.

To cite this document: BenchChem. [2,3-Divinylbutadiene: A Technical Overview of an
Elusive Conjugated Diene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15401607#what-are-the-physical-and-chemical-
properties-of-2-3-divinylbutadiene]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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